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Cat. No.: B077983

Introduction

Thulium(lll) sulfide (Tm2S3) is a rare-earth sesquisulfide that is gaining attention for its unique
semiconducting, thermoelectric, and optoelectronic properties.[1] As a phosphor material, the
luminescence of thulium sulfide is primarily derived from the electronic transitions within the 4f
shell of the trivalent thulium ion (Tm?3*). These ions provide distinct, sharp emission lines,
particularly in the blue and near-infrared (NIR) regions, making Tm3+-doped materials highly
suitable for a range of optoelectronic applications.[1][2] This document provides a detailed
overview of the properties of thulium-activated sulfide phosphors, experimental protocols for
their synthesis and characterization, and their applications in modern optoelectronics.

The Tm3* ion is notable for its favorable energy level structure, which allows for efficient
upconversion and downconversion processes.[2][3] When incorporated into a sulfide host
lattice, the material's properties can be tailored for specific uses, including high-resolution
displays, solid-state lighting, and specialized sensors.[1][4]

Luminescent Properties and Mechanisms

The characteristic luminescence of thulium-doped phosphors originates from the intra-
configurational 4f-4f electronic transitions of the Tm3* ion. These transitions are relatively
insensitive to the host lattice but can be influenced by the crystal field environment.

2.1 Electronic Transitions and Emission Spectra
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The Tm3* ion has several key emissive states, primarily the 1Dz, 1G4, and 3Ha levels.[3]

e Blue Emission: A prominent blue light emission is generated by the G4 — 3He transition
(around 475 nm) and the D2 — 3Fa4 transition (around 450 nm).[5][6] This blue emission is
critical for applications in full-color displays and as a component in white light-emitting diodes
(LEDs).[7]

o Near-Infrared (NIR) Emission: Significant emissions also occur in the NIR region, such as
the 3Ha — 3He transition at approximately 800 nm.[6] These NIR emissions are valuable for
applications in bio-imaging, telecommunications, and military technologies.[7][8]

2.2 Energy Transfer Mechanisms

Upconversion and downconversion (quantum cutting) are two important energy transfer
processes in thulium-based phosphors.

e Upconversion (UC): This process involves the absorption of two or more lower-energy
photons (typically in the NIR) to produce the emission of a single higher-energy photon (e.qg.,
visible light). In Tm3+, sequential energy transfer or excited-state absorption can populate the
higher energy levels, leading to blue or UV emissions from NIR excitation.[3][8] This is
particularly useful for NIR-to-visible light converters and biological imaging probes.[9]

e Downconversion (Quantum Cutting): This mechanism involves the absorption of a single
high-energy photon (e.g., VUV) resulting in the emission of two or more lower-energy
photons. For thulium, a process known as cross-relaxation energy transfer (CRET) can
enable a quantum yield greater than 1, where one absorbed VUV photon can lead to the
emission of two blue photons.[5] However, this process is highly dependent on the Tm3+*
concentration, as higher concentrations can also lead to quenching effects.[5]

Below is a diagram illustrating the key energy levels and transitions for the Tm3* ion.
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Caption: Energy level diagram for the Tm3* ion showing key absorption and emission

pathways.

Quantitative Data Summary

The luminescent properties of Tm3* are highly dependent on the host material and dopant
concentration. The following table summarizes key quantitative data reported for thulium-doped
phosphors in various host materials.
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L L . Decay
Host Tm3t Excitatio Emission Transitio L Referenc
) Lifetime
Material Conc. (%) nA(nm) A (nm) n
(ms)
KY3F1o 5 355 449 1D; - 3Fs 20 [5]
KY3Fi10 10 355 449 1D2 - 3Fa4 6 [5]
KY3Fi10 20 355 449 1D2 - 3Fa 15 [5]
KY3F10 30 355 449 D2 - 3F4 0.4 [5]
Not Not
BaClz B 350 440 D2 — 3F4 B [5]
specified specified
Not Not
BaClz N 350 465 1G4 — 3He N [5]
specified specified
Not Not
BaClz B 350 810 3Hs — 3He B [5]
specified specified
Not
NaYFa 1.75 1150 475 1G4 — 3He N [8][9]
specified
1064 / Not
NaYFa 1.75 808 3Ha4 — 3He - [8]
1208 specified
~690-730
Not (13700- Not
SnS2 - 532 3F2,3 — 3Hse - [10]
specified 14500 specified
cm™1)
~787-833
Not (12000- Not
SnS2 N 532 3Ha — 3Hs N [10]
specified 12700 specified
cm™1)
3H4
. ) Not Not Not
Silica Fibre -~ » - fluorescenc  14.2 - 58 [11]
specified specified specified
e
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Note: Data for pure Thulium Sulfide (Tm2Ss) is limited; the table reflects properties of the Tm3+
ion in various hosts to provide a comparative baseline.

Applications in Optoelectronics

Thulium sulfide's luminescent properties make it a candidate for several advanced
optoelectronic applications.

¢ High-Definition Displays and LEDs: The strong blue emission from Tm3* is essential for
creating the blue pixels in high-definition displays like OLEDs, enhancing color accuracy and
brightness.[7] It can also be used in phosphor-converted LEDs (pc-LEDSs) for solid-state
lighting.[1]

o Laser Technology: Thulium-doped materials, particularly in glass or crystal hosts like YAG,
are used to create solid-state lasers that emit in the infrared spectrum.[7][12] These lasers
are employed in medical surgery, industrial cutting and welding, and military
communications.[7][12]

e Sensors and Detectors: The specific emission wavelengths of thulium can be exploited for
developing optical sensors.[1] For instance, Tm3+*-doped gallium lanthanum sulfide glass
shows fluorescence that overlaps with the absorption of carbon monoxide, making it a
potential material for gas-sensing applications.[4]

» Anti-Counterfeiting: The property of Tm3* ions to emit a strong blue light under UV excitation
is utilized in security features, such as those found in Euro banknotes, to prevent
counterfeiting.[12]

Experimental Protocols

This section provides generalized protocols for the synthesis and characterization of thulium-
doped sulfide phosphors. These protocols are intended as a starting point and may require
optimization based on specific host materials and desired properties.

5.1 Protocol 1: Solid-State Synthesis of Thulium-Doped Sulfide Phosphor

This method is a conventional and widely used technique for preparing polycrystalline
phosphor powders.
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Materials & Equipment:

High-purity precursors (e.g., Y203, SrCOs, Alz03 as host precursors).

o Thulium(lll) oxide (Tm203) as the activator source.

o Sulfur powder (S) or Hydrogen Sulfide (H2S) gas as the sulfurizing agent.
e Flux agent (e.g., Na2COs, LiF) to promote crystal growth (optional).

e Alumina or quartz crucibles.

o High-temperature tube furnace with gas flow control.

o Agate mortar and pestle.

Procedure:

e Precursor Preparation: Stoichiometrically calculate and weigh the required amounts of the
host precursors and the Tm20s3 dopant.

e Mixing: Thoroughly mix and grind the powders in an agate mortar and pestle for at least 30
minutes to ensure a homogeneous mixture.

 Sulfurization and Firing:
o Place the mixed powder in an alumina crucible.
o Position the crucible in the center of a tube furnace.

o Heat the sample under a controlled atmosphere. A common approach is to use a flow of a
reducing gas containing sulfur, such as H2S, or to heat the mixture in the presence of
excess sulfur powder in a sealed or semi-sealed environment.

o The firing temperature and duration are critical and depend on the host material, typically
ranging from 800°C to 1450°C for several hours (e.g., 4-12 hours).[5]

e Cooling and Post-Processing:
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o After firing, allow the furnace to cool down to room temperature naturally.
o Gently grind the resulting phosphor product into a fine powder.

o Wash the powder with appropriate solvents (e.g., deionized water, ethanol) to remove any
unreacted precursors or flux, followed by drying in an oven at a low temperature (e.g., 80-
120°C).[13]

5.2 Protocol 2: Characterization of Phosphor Material
1. Structural and Morphological Analysis:

o X-ray Diffraction (XRD): Confirm the crystal structure and phase purity of the synthesized
phosphor. Identify any secondary phases or impurities.

e Scanning Electron Microscopy (SEM): Investigate the particle size, morphology, and degree
of agglomeration of the phosphor powder. Energy Dispersive X-ray Spectroscopy (EDX) can
be used for elemental analysis to confirm the presence and distribution of thulium.[14]

2. Optical Properties Analysis:
e Photoluminescence (PL) Spectroscopy:

o Measure the excitation and emission spectra to determine the optimal excitation
wavelengths and characteristic emission peaks.

o Use a suitable excitation source (e.g., Xenon lamp, laser diode) and a monochromator
coupled with a detector (e.g., PMT) to analyze the emitted light.

e Luminescence Decay Lifetime:

o Measure the decay kinetics of the phosphor's emission to understand the energy transfer
dynamics.

o Use a pulsed light source (e.g., pulsed laser, flash lamp) for excitation and record the
luminescence intensity as a function of time after the excitation pulse. The decay curve
can be fitted to an exponential function to determine the lifetime.
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e Quantum Yield (QY) Measurement:

o Quantify the efficiency of the phosphor by measuring the ratio of emitted photons to
absorbed photons.

o This is typically performed using an integrating sphere setup to capture all emitted light.

The general workflow for synthesis and characterization is depicted below.
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Caption: General experimental workflow for phosphor synthesis and characterization.
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Conclusion

Thulium sulfide and thulium-doped sulfide materials represent a promising class of phosphors
for optoelectronic applications. Their strong blue and NIR emissions, coupled with the potential
for efficient upconversion and downconversion, make them suitable for next-generation
displays, solid-state lighting, and advanced sensors. While challenges remain in optimizing
synthesis protocols to achieve high quantum efficiency and stability, particularly for pure Tm2Ss,
ongoing research into host-dopant interactions and material processing will continue to unlock
the full potential of these versatile materials. The protocols and data presented in this note
serve as a foundational guide for researchers and professionals working in this exciting field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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